Cas no 1823824-67-4 (2-(4-Bromo-3-nitrophenyl)propanenitrile)

• Product Name: 2-(4-Bromo-3-nitrophenyl)propanenitrile
• CAS No: 1823824-67-4
• MF: C₉H₇BrN₂O₂
• MW: 255.068081140518
• CID: 6329724
• PubChem ID: 130135280
• Update Time: 2025-06-08

2-(4-Bromo-3-nitrophenyl)propanenitrile Chemical and Physical Properties

Names and Identifiers

• EN300-1895778
• 1823824-67-4
• 2-(4-bromo-3-nitrophenyl)propanenitrile
• 2-(4-Bromo-3-nitrophenyl)propanenitrile

• Inchi： 1S/C9H7BrN2O2/c1-6(5-11)7-2-3-8(10)9(4-7)12(13)14/h2-4,6H,1H3
• InChI Key： TVJDZZDSWMPFPH-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1[N+](=O)[O-])C(C#N)C

Computed Properties

• Exact Mass: 253.96909g/mol
• Monoisotopic Mass: 253.96909g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 268
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 69.6Ų

Additional information on 2-(4-Bromo-3-nitrophenyl)propanenitrile

Comprehensive Analysis of 2-(4-Bromo-3-nitrophenyl)propanenitrile (CAS No. 1823824-67-4): Properties, Applications, and Industry Trends

2-(4-Bromo-3-nitrophenyl)propanenitrile (CAS No. 1823824-67-4) is a specialized organic compound gaining attention in pharmaceutical and agrochemical research due to its unique structural features. This nitrophenyl derivative combines a bromine substituent and nitrile functional group, making it a versatile intermediate for synthesizing complex molecules. Recent studies highlight its potential in developing small-molecule inhibitors and crop protection agents, aligning with growing demands for precision chemistry in life sciences.

The molecular structure of 2-(4-Bromo-3-nitrophenyl)propanenitrile features a propanenitrile backbone attached to a bromo-nitrophenyl ring, creating distinct electronic properties that facilitate nucleophilic substitution reactions. Researchers particularly value the 4-bromo-3-nitro configuration for its regioselectivity in cross-coupling reactions, a topic frequently searched in organic synthesis forums and catalytic transformation studies. Its molecular weight of 255.06 g/mol and moderate polarity make it suitable for various heterocyclic compound syntheses.

In pharmaceutical applications, this compound serves as a precursor for biologically active molecules targeting enzyme modulation. The nitrile group often transforms into tetrazoles or amides – functional groups prevalent in drug discovery pipelines. Industry reports indicate rising interest in such nitroaromatic building blocks for developing kinase inhibitors, reflecting the compound's relevance in cancer research and metabolic disorder studies.

Material science applications leverage the compound's electron-withdrawing characteristics for designing organic semiconductors and photovoltaic materials. The bromine atom enables precise polymer functionalization, addressing frequent search queries about conductive material synthesis. Recent patents demonstrate its utility in creating OLED intermediates, coinciding with the global push for energy-efficient displays.

Quality specifications for CAS 1823824-67-4 typically require ≥95% purity by HPLC analysis, with particular attention to residual solvent levels – a critical parameter for GMP-compliant synthesis. Analytical techniques like NMR spectroscopy and mass spectrometry confirm structural integrity, while X-ray crystallography studies provide insight into its molecular packing behavior, topics frequently discussed in chemical characterization literature.

Synthetic routes to 2-(4-Bromo-3-nitrophenyl)propanenitrile often begin with 4-bromo-3-nitrobenzaldehyde through Knoevenagel condensation or cyanoethylation reactions. Process chemists emphasize optimizing reaction yields and atom economy – key search terms in green chemistry discussions. Recent advancements in flow chemistry techniques have improved the scalability of such nitrile-containing intermediates production.

The compound's stability profile warrants proper storage in amber glass containers under inert atmosphere, with recommended temperature ranges frequently queried in chemical handling databases. Its crystallinity and melting point characteristics (typically 90-94°C) make it suitable for recrystallization purification methods, a common technique discussed in process chemistry circles.

Market analysis shows growing demand for high-purity 1823824-67-4, particularly from contract research organizations and specialty chemical manufacturers. The compound's structure-activity relationship potential aligns with current trends in fragment-based drug design, addressing frequent inquiries about molecular diversity in medicinal chemistry.

Environmental considerations for 2-(4-Bromo-3-nitrophenyl)propanenitrile include proper waste stream management of nitroaromatic byproducts, a subject of increasing regulatory focus. Recent publications discuss biodegradation pathways for similar compounds, reflecting the industry's emphasis on sustainable chemistry practices.

Future research directions may explore the compound's utility in click chemistry applications or as a template for metal-organic frameworks (MOFs). Its combination of aromatic bromine and nitro group offers unique possibilities for post-synthetic modification – a hot topic in materials science publications and nanotechnology research forums.